1-Cyclohexyl-2-thiourea

Specification

• CAS No.: 5055-72-1
• Molecular Formula: C7H14N2S
• Molecular Weight: 158.27 g/mol
• IUPAC Name: cyclohexylthiourea
• Standard InChI: InChI=1S/C7H14N2S/c8-7(10)9-6-4-2-1-3-5-6/h6H,1-5H2,(H3,8,9,10)
• Standard InChI Key: LEEHHPPLIOFGSC-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)NC(=S)N
• Canonical SMILES: C1CCC(CC1)NC(=S)N

Introduction

Chemical and Physical Properties

Basic Chemical Information

1-Cyclohexyl-2-thiourea is an organic compound with the molecular formula C7H14N2S and a molecular weight of 158.26. This compound is registered under CAS number 5055-72-1 and is known by several synonyms including cyclohexyl-thiourea, N-cyclohexylthiourea, and 1-cyclohexyl-2-thio-ure. The compound features a thiourea functional group with a cyclohexyl substituent, making it an important representative of unsymmetrical thiourea derivatives.

Physical Properties

The physical properties of 1-Cyclohexyl-2-thiourea are summarized in the following table:

Property	Value
Melting point	162 °C
Boiling point	260.4±23.0 °C (Predicted)
Density	1.10±0.1 g/cm³ (Predicted)
pKa	14.58±0.20 (Predicted)
Physical form	Powder to crystal
Color	White to Light yellow
λmax	238 nm (H₂O)

These physical characteristics reflect the compound's stability and crystalline nature, which are important considerations for its storage, handling, and application in various experimental settings.

Applications and Research Findings

Enzyme Inhibition Studies

Research has demonstrated that thiourea derivatives, including those structurally similar to 1-Cyclohexyl-2-thiourea, possess significant anticholinesterase activity. In studies examining six unsymmetrical thiourea derivatives, compounds with cyclohexyl groups showed varying degrees of inhibition against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). These findings are particularly relevant to potential applications in Alzheimer's disease research, where cholinesterase inhibitors play a crucial therapeutic role.

While 1-Cyclohexyl-2-thiourea itself was not specifically tested in the cited research, analogous compounds demonstrated IC₅₀ values ranging from 50 to >100 μg/mL against AChE and BChE. A related compound, 1-(3-chlorophenyl)-3-cyclohexylthiourea, exhibited the most potent activity with IC₅₀ values of 50 and 60 μg/mL against AChE and BChE, respectively. These results suggest that further derivatization of cyclohexyl thiourea compounds could yield even more effective enzyme inhibitors.

Metal Sensing Applications

Thiourea derivatives have shown promising capabilities as sensing probes for heavy metal detection, particularly mercury (Hg²⁺). This application is especially significant considering the relationship between heavy metal accumulation and neurodegenerative disorders such as Alzheimer's disease.

These compounds possess the ability to detect both anions and cations, making them versatile detectors. They function as fluorescent detectors for heavy metal ions in aqueous media, with studies indicating their potential for mercury sensing through spectrofluorimetric techniques. The ability of thiourea derivatives to serve as both enzyme inhibitors and metal ion sensors suggests potential dual-function applications in controlling Alzheimer's disease—either by inhibiting specific enzymes or by quenching responsible metal ions.

Classification	Details
GHS Symbol	GHS07 (Warning)
Hazard Statements	H302-H315-H319 (Harmful if swallowed; Causes skin irritation; Causes serious eye irritation)
Risk Statements	36/37/38 (Irritating to eyes, respiratory system, and skin)
RTECS	YS7700000
Hazard Class	IRRITANT

This hazard profile necessitates appropriate safety measures during the handling and storage of 1-Cyclohexyl-2-thiourea.

Manufacturer	Product Number	Product Description	Packaging	Price (USD)
TCI Chemical	C2966	Cyclohexylthiourea >98.0% (HPLC)(N)	200mg	$68
TCI Chemical	C2966	Cyclohexylthiourea >98.0% (HPLC)(N)	1g	$214
TRC	C987378	Cyclohexylthiourea	100mg	$45
SynQuest Laboratories	7267-1-03	1-Cyclohexyl-2-thiourea	1g	$47
SynQuest Laboratories	7267-1-03	1-Cyclohexyl-2-thiourea	5g	$94

These commercial options provide researchers with various quantity and quality choices for experimental work.